Cas no 2137761-16-9 (N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine)

• Product Name: N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine
• CAS No: 2137761-16-9
• MF: C₁₅H₂₀BrNO
• MW: 310.229403495789
• CID: 5609264
• PubChem ID: 165795153
• Update Time: 2025-06-14

N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromo-3-methylphenyl)methyl]-4-cyclopropyloxolan-3-amine
• EN300-840251
• 2137761-16-9
• N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine

• Inchi： 1S/C15H20BrNO/c1-10-6-11(2-5-14(10)16)7-17-15-9-18-8-13(15)12-3-4-12/h2,5-6,12-13,15,17H,3-4,7-9H2,1H3
• InChI Key： OVBCPNLTSVESKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CNC1COCC1C1CC1

Computed Properties

• Exact Mass: 309.07283g/mol
• Monoisotopic Mass: 309.07283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Additional information on N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine

Comprehensive Overview of N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine (CAS No. 2137761-16-9)

The compound N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine (CAS No. 2137761-16-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyloxolan moiety and a bromo-methylphenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine has surged due to their versatility in drug discovery. The cyclopropyl ring, known for its conformational rigidity, is often incorporated into molecules to enhance metabolic stability and bioavailability. This has led to a growing interest in CAS No. 2137761-16-9 as a key intermediate in the synthesis of next-generation pharmaceuticals.

One of the most frequently searched questions in the scientific community is: "What are the applications of N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine in medicinal chemistry?" Studies suggest that this compound could play a role in the development of kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological disorders. Its brominated aromatic component also makes it a valuable precursor for cross-coupling reactions, a hot topic in synthetic chemistry.

Another area of interest is the compound's potential in agrochemical formulations. The methylphenyl and cyclopropyloxolan groups are known to exhibit pesticidal and herbicidal activities, aligning with the global push for sustainable agriculture. Researchers are exploring whether CAS No. 2137761-16-9 can be optimized for eco-friendly crop protection solutions, a trend driven by increasing environmental regulations.

From a synthetic perspective, the preparation of N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine involves multi-step organic transformations, including amination and cyclization reactions. These processes are often discussed in forums and publications, with queries like "How to synthesize N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine efficiently?" gaining traction. Optimizing yield and purity remains a focus for industrial and academic labs alike.

The compound's physicochemical properties, such as solubility and stability, are also under scrutiny. For instance, its logP value and hydrogen bonding capacity are critical for predicting its behavior in biological systems. These metrics are frequently searched by chemists aiming to design derivatives with improved pharmacokinetic profiles.

In conclusion, N-(4-bromo-3-methylphenyl)methyl-4-cyclopropyloxolan-3-amine (CAS No. 2137761-16-9) represents a fascinating intersection of medicinal and agrochemical innovation. Its structural features and functional groups make it a valuable tool for researchers addressing some of today's most pressing challenges in health and sustainability. As interest in small-molecule therapeutics and green chemistry continues to rise, this compound is poised to remain a topic of significant scientific discourse.